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Compound of Interest

Compound Name: BRITE-338733

Cat. No.: B2660364 Get Quote

The following provides essential safety and logistical information for the proper disposal of

BRITE-338733, a RecA ATPase inhibitor. This guidance is intended for researchers, scientists,

and drug development professionals to ensure safe handling and disposal in a laboratory

setting.

Hazard and Safety Information
A Safety Data Sheet (SDS) for BRITE-338733 (CAS 503105-88-2) indicates that the compound

is harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Therefore, it is

imperative to prevent its release into the environment[1].

Quantitative Data Summary

Property Value Reference

CAS Number 503105-88-2 [1][2][3]

Molecular Formula C27H35N3O2

Molecular Weight 433.59 g/mol

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

GHS Precautionary

Statements

P264, P270, P273, P301 +

P312, P330, P391, P501
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Experimental Protocol: Disposal of BRITE-338733
Waste
This protocol outlines the step-by-step methodology for the safe disposal of BRITE-338733
waste, including pure compound, solutions, and contaminated labware.

1. Personal Protective Equipment (PPE)

Before handling BRITE-338733 waste, ensure the following PPE is worn:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat is required.

2. Waste Segregation and Collection

Proper segregation of waste is crucial to prevent accidental reactions and ensure compliant

disposal.

Solid Waste:

Collect unused or expired BRITE-338733 powder, contaminated weighing paper, and

other contaminated solids in a designated, leak-proof, and clearly labeled hazardous

waste container.

Liquid Waste:

Solutions containing BRITE-338733, including stock solutions (commonly prepared in

DMSO), should be collected in a separate, sealed, and compatible liquid waste container.

Do not mix with aqueous waste unless specified by your institution's Environmental Health

and Safety (EHS) department.

Contaminated Labware:
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Disposable labware (e.g., pipette tips, vials) contaminated with BRITE-338733 should be

collected in the solid hazardous waste container.

Contaminated sharps (e.g., needles) must be disposed of in a designated, puncture-

resistant sharps container that is also labeled as containing chemical waste.

3. Waste Container Labeling

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste."

The full chemical name: "BRITE-338733".

The concentration of the waste, if applicable.

The date when the first waste was added to the container (accumulation start date).

The primary hazard(s) (e.g., "Toxic," "Environmental Hazard").

4. Storage of Waste

Store sealed and labeled waste containers in a designated and secure satellite accumulation

area within the laboratory.

This area should be well-ventilated and away from general laboratory traffic.

Ensure that incompatible waste types are stored separately.

5. Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Do not dispose of BRITE-338733 or its solutions down the drain.
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Visual Guides
Logical Workflow for BRITE-338733 Disposal
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Caption: Logical workflow for the proper disposal of BRITE-338733 chemical waste.
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Hazard Assessment
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Caption: Decision-making pathway for safe handling and disposal of BRITE-338733.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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